Cas no 330462-58-3 (3-ethoxy-4-hydroxy-5-iodoBenzonitrile)

• Product Name: 3-ethoxy-4-hydroxy-5-iodoBenzonitrile
• CAS No: 330462-58-3
• MF: C₉H₈INO₂
• MW: 289.069794654846
• CID: 2118313
• PubChem ID: 621577
• Update Time: 2025-04-21

3-ethoxy-4-hydroxy-5-iodoBenzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-ethoxy-4-hydroxy-5-iodoBenzonitrile
• CS-0359846
• ALBB-032705
• STK400336
• Oprea1_648758
• DTXSID001286625
• DB-068743
• 3-Ethoxy-4-hydroxy-5-iodo-benzonitrile
• LS-12211
• starbld0046099
• IVSLDCBERYFMQU-UHFFFAOYSA-N
• AKOS000304628
• MFCD01123036
• 330462-58-3
• Benzonitrile, 3-ethoxy-4-hydroxy-5-iodo-

• Inchi： 1S/C9H8INO2/c1-2-13-8-4-6(5-11)3-7(10)9(8)12/h3-4,12H,2H2,1H3
• InChI Key： IVSLDCBERYFMQU-UHFFFAOYSA-N
• SMILES： IC1=CC(C#N)=CC(=C1O)OCC

Computed Properties

• Exact Mass: 288.95998Da
• Monoisotopic Mass: 288.95998Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 53.3Ų